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Compound of Interest

Compound Name: 1-Bromobutane-D9

Cat. No.: B032881

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive material safety data sheet (MSDS)
information for 1-Bromobutane-D9. The following sections detail the chemical and physical
properties, toxicological data, safe handling and storage protocols, and emergency procedures.
This document is intended to serve as an essential resource for researchers, scientists, and
professionals in drug development who handle this compound.

Section 1: Chemical and Physical Properties

1-Bromobutane-D9, the deuterated analogue of 1-bromobutane, is a colorless liquid. While its
chemical reactivity is similar to its non-deuterated counterpart, the isotopic labeling makes it a
valuable tool in various research applications, particularly in mechanistic studies and as an

internal standard.[1] The key physical and chemical properties are summarized in the table
below.
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Property

Value

Chemical Formula

CaDoBr

Molecular Weight 146.07 g/mol [2]

CAS Number 98195-36-9[2]

Appearance Colorless liquid[3]

Boiling Point 100-104 °C[4]

Melting Point -112 °C[5]

Density 1.27 g/cm3 at 20°C[4]

Flash Point 10 °C (50 °F)[4]

Solubility Insoluble in water; Soluble in organic solvents

like ethanol and ether.[3]

Vapor Pressure

40.3 mmHg at 25°C

Section 2: Toxicological Information

The toxicological profile of 1-Bromobutane-D9 is considered analogous to that of 1-
bromobutane. It is a hazardous substance that can cause significant health effects through
various routes of exposure. It is irritating to the skin, eyes, and respiratory system.[4] Prolonged
or repeated exposure may cause damage to organs, particularly the liver.[6]

Toxicity Data Value Species
LD50 (Oral) 2761 mg/kg[7] Rat[7]

) o Suspected of causing cancer. -
Carcinogenicity 2] Not specified

] o May damage fertility or the .
Reproductive Toxicity ] Not specified
unborn child.[2]

Section 3: Hazard Identification and Classification
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1-Bromobutane-D9 is classified as a highly flammable liquid and vapor. It is harmful if
swallowed, causes skin and eye irritation, and may cause respiratory irritation. It is also
suspected of causing cancer and may damage fertility or the unborn child.[2]

GHS Hazard Pictograms:

Flame: Flammable

o Exclamation Mark: Irritant, Skin Sensitizer, Acute Toxicity (harmful), Narcotic Effects,
Respiratory Tract Irritant

» Health Hazard: Carcinogen, Mutagen, Reproductive Toxicity, Respiratory Sensitizer, Target
Organ Toxicity, Aspiration Toxicity

e Environment: Hazardous to the Aquatic Environment

Hazard Statements (H-Statements):

o H225: Highly flammable liquid and vapor.[2]

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.[2]

e H351: Suspected of causing cancer.[2]

e H360FD: May damage fertility. May damage the unborn child.[2]

e H373: May cause damage to organs through prolonged or repeated exposure.[2]

e H411: Toxic to aquatic life with long lasting effects.[7]

Precautionary Statements (P-Statements):

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[7]
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]
e P273: Avoid release to the environment.[7]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7]

Section 4: Experimental Protocols
Safe Handling and Personal Protective Equipment (PPE)

Due to the hazardous nature of 1-Bromobutane-D9, strict adherence to safety protocols is
mandatory.

Engineering Controls:

o All work with 1-Bromobutane-D9 must be conducted in a well-ventilated chemical fume
hood.

Personal Protective Equipment (PPE):
» Eye Protection: Chemical safety goggles or a face shield are required.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Inspect gloves for
any signs of degradation before use.

o Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

Weighing and Preparing a Solution of a Volatile Liquid

This protocol outlines the steps for safely weighing and preparing a solution of a volatile and
hazardous liquid like 1-Bromobutane-D9.

Materials:

¢ 1-Bromobutane-D9
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Appropriate solvent

Enclosed analytical balance or a balance in a chemical fume hood
Gastight syringe or calibrated micropipette with appropriate tips
Volumetric flask with a stopper

Secondary container

Procedure:

Ensure the chemical fume hood is functioning correctly.
Don the appropriate PPE as described in section 4.1.
Tare a sealed vial or container on the analytical balance.

Inside the fume hood, use a gastight syringe or a calibrated micropipette to transfer the
desired volume of 1-Bromobutane-D9 into the tared container.

Seal the container immediately to minimize the release of vapors.
Re-weigh the sealed container to determine the exact mass of the transferred liquid.

In the fume hood, carefully unseal the container and add the appropriate solvent to dissolve
the 1-Bromobutane-D9.

If preparing a solution of a specific concentration, transfer the dissolved compound to a
volumetric flask and dilute to the mark with the solvent.

Stopper the flask and invert several times to ensure homogeneity.

Label the prepared solution clearly with the compound name, concentration, solvent, date,
and your initials.

Section 5: Chemical Incompatibility and Storage
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Proper storage and an understanding of chemical incompatibilities are crucial to prevent
hazardous reactions.

Storage:

« Store 1-Bromobutane-D9 in a tightly closed container in a cool, dry, and well-ventilated
area.[8]

o Keep away from heat, sparks, open flames, and other ignition sources.[8]

o Store in a designated flammables cabinet.[8]

Chemical Incompatibility:

1-Bromobutane-D9 is incompatible with the following substances and may react violently:
e Strong Oxidizing Agents: (e.g., perchlorates, nitrates, peroxides)[9]

e Strong Bases: (e.g., sodium hydroxide, potassium hydroxide)[10]

+ Reactive Metals: (e.g., potassium, sodium, magnesium)[9]

Incompatible With

. : Strong Oxidizing Agents

teromobuiane D | MOETTERSERY _
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W

Reactive Metals

Click to download full resolution via product page

Caption: Chemical incompatibility diagram for 1-Bromobutane-D9.
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Section 6: Emergency Procedures
Spill Response

In the event of a spill, immediate and appropriate action is necessary to mitigate the hazards.
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Initial Assessment

Spill Occurs

:

Assess Spill Size and Risk

:

Is the spill large or unmanageable?

Yes No

Major Spill Response Minor Spill Response

Evacuate the Area Alert Others in the Immediate Area

Alert Others and Supervisor

Don Appropriate PPE

Call Emergency Services Contain the Spill with Absorbent Material

Provide Information to Responders Collect Contaminated Material into a Sealed Container

Decontaminate the Spill Area

Dispose of Waste as Hazardous Material

Click to download full resolution via product page

Caption: Workflow for responding to a 1-Bromobutane-D9 spill.
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Detailed Spill Cleanup Procedure for Flammable Liquids:
o Alert Personnel: Immediately alert everyone in the vicinity of the spill.

o Evacuate if Necessary: For large spills or if you are unsure of the hazard, evacuate the area
and call for emergency assistance.

o Eliminate Ignition Sources: Turn off all nearby ignition sources, such as hot plates, open
flames, and electrical equipment.

o Ventilate the Area: Ensure the area is well-ventilated, preferably within a chemical fume
hood.

o Don PPE: Wear the appropriate personal protective equipment as outlined in section 4.1.

o Contain the Spill: Use a spill kit with absorbent materials (such as vermiculite or commercial
sorbents) to dike the spill and prevent it from spreading.[11]

o Absorb the Liquid: Apply absorbent material over the spill, working from the outside in.

e Collect Waste: Carefully collect the saturated absorbent material using non-sparking tools
and place it into a labeled, sealable container for hazardous waste.

o Decontaminate: Clean the spill area with soap and water.

o Dispose of Waste: Dispose of all contaminated materials, including gloves and absorbent
pads, as hazardous waste according to your institution's guidelines.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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